Cas no 2228183-05-7 (ethyl 4-(pyrrolidin-2-yl)methylpiperidine-1-carboxylate)

• Product Name: ethyl 4-(pyrrolidin-2-yl)methylpiperidine-1-carboxylate
• CAS No: 2228183-05-7
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 5772353
• PubChem ID: 165686276
• Update Time: 2025-06-14

ethyl 4-(pyrrolidin-2-yl)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1733201
• ethyl 4-[(pyrrolidin-2-yl)methyl]piperidine-1-carboxylate
• 2228183-05-7
• ethyl 4-(pyrrolidin-2-yl)methylpiperidine-1-carboxylate

• Inchi： 1S/C13H24N2O2/c1-2-17-13(16)15-8-5-11(6-9-15)10-12-4-3-7-14-12/h11-12,14H,2-10H2,1H3
• InChI Key： LXQAPUJCQSVLQO-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC(CC1)CC1CCCN1)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6Ų

Additional information on ethyl 4-(pyrrolidin-2-yl)methylpiperidine-1-carboxylate

Recent Advances in the Study of Ethyl 4-(pyrrolidin-2-yl)methylpiperidine-1-carboxylate (CAS: 2228183-05-7)

Ethyl 4-(pyrrolidin-2-yl)methylpiperidine-1-carboxylate (CAS: 2228183-05-7) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents. This research briefing provides an overview of the latest advancements related to this compound, focusing on its synthesis, pharmacological properties, and applications in drug discovery.

The compound's unique structural features, combining a piperidine and pyrrolidine moiety, make it an attractive candidate for modulating various biological targets. Recent synthetic methodologies have improved the efficiency of its production, enabling more extensive exploration of its derivatives. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a scalable, high-yield synthesis route, which has facilitated further pharmacological evaluations.

Pharmacological investigations have revealed that ethyl 4-(pyrrolidin-2-yl)methylpiperidine-1-carboxylate exhibits promising activity as a modulator of central nervous system (CNS) receptors. Preliminary in vitro and in vivo studies suggest its potential in treating neurological disorders, such as Parkinson's disease and schizophrenia. The compound's ability to cross the blood-brain barrier (BBB) efficiently has been a key focus of recent research, with several derivatives showing enhanced bioavailability and reduced off-target effects.

In addition to its CNS applications, recent studies have explored its role in oncology. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibit selective cytotoxicity against cancer cell lines, particularly those resistant to conventional chemotherapy. These findings underscore the compound's potential as a lead structure for the development of next-generation anticancer agents.

Future research directions include optimizing the compound's pharmacokinetic profile and further elucidating its mechanism of action. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications. The ongoing exploration of ethyl 4-(pyrrolidin-2-yl)methylpiperidine-1-carboxylate and its derivatives highlights its enduring relevance in medicinal chemistry and drug development.